Cas no 1932220-61-5 ((1R,2S)-2-(propan-2-yl)cyclopropylmethanamine)
(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanemethanamine, 2-(1-methylethyl)-, (1R,2S)-
- (1R,2S)-2-(propan-2-yl)cyclopropylmethanamine
-
- MDL: MFCD29041386
- Inchi: 1S/C7H15N/c1-5(2)7-3-6(7)4-8/h5-7H,3-4,8H2,1-2H3/t6-,7-/m0/s1
- InChI Key: CQEXROJAJIAKFV-BQBZGAKWSA-N
- SMILES: [C@@H]1(CN)C[C@H]1C(C)C
(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-234177-0.05g |
[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine |
1932220-61-5 | 95% | 0.05g |
$888.0 | 2024-06-19 | |
| Enamine | EN300-234177-0.1g |
[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine |
1932220-61-5 | 95% | 0.1g |
$930.0 | 2024-06-19 | |
| Enamine | EN300-234177-0.25g |
[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine |
1932220-61-5 | 95% | 0.25g |
$972.0 | 2024-06-19 | |
| Enamine | EN300-234177-0.5g |
[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine |
1932220-61-5 | 95% | 0.5g |
$1014.0 | 2024-06-19 | |
| Enamine | EN300-234177-1.0g |
[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine |
1932220-61-5 | 95% | 1.0g |
$1057.0 | 2024-06-19 | |
| Enamine | EN300-234177-2.5g |
[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine |
1932220-61-5 | 95% | 2.5g |
$2071.0 | 2024-06-19 | |
| Enamine | EN300-234177-5.0g |
[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine |
1932220-61-5 | 95% | 5.0g |
$3065.0 | 2024-06-19 | |
| Enamine | EN300-234177-10.0g |
[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine |
1932220-61-5 | 95% | 10.0g |
$4545.0 | 2024-06-19 | |
| Enamine | EN300-234177-1g |
[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine |
1932220-61-5 | 1g |
$1057.0 | 2023-09-15 | ||
| Enamine | EN300-234177-5g |
[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine |
1932220-61-5 | 5g |
$3065.0 | 2023-09-15 |
(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on (1R,2S)-2-(propan-2-yl)cyclopropylmethanamine
Introduction to (1R,2S)-2-(propan-2-yl)cyclopropylmethanamine and Its Significance in Modern Chemical Biology
The compound with the CAS number 1932220-61-5 is a structurally unique molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular formula, (1R,2S)-2-(propan-2-yl)cyclopropylmethanamine, highlights its complex stereochemistry and potential biological activity. This introduction delves into the properties, synthesis, and emerging applications of this compound, emphasizing its relevance in contemporary scientific studies.
In recent years, the exploration of chiral amines has expanded dramatically due to their pivotal role in the development of enantioselective drugs. The specific stereochemistry of (1R,2S)-2-(propan-2-yl)cyclopropylmethanamine makes it a promising candidate for various pharmacological applications. The cyclopropyl group and the propan-2-yl substituent contribute to its distinct chemical profile, enabling interactions with biological targets that are not easily replicated by simpler molecules.
The synthesis of (1R,2S)-2-(propan-2-yl)cyclopropylmethanamine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the installation of the cyclopropyl ring and the stereoselective formation of the amine moiety. These synthetic strategies not only showcase the versatility of current methodologies but also open up new avenues for constructing complex molecular architectures.
One of the most intriguing aspects of this compound is its potential as a building block for more complex drug candidates. Researchers have been exploring its utility in designing molecules that interact with specific enzymes or receptors. For instance, studies have suggested that derivatives of (1R,2S)-2-(propan-2-yl)cyclopropylmethanamine may exhibit inhibitory effects on certain metabolic pathways, making them valuable in therapeutic contexts.
The pharmacological properties of (1R,2S)-2-(propan-2-yl)cyclopropylmethanamine have been investigated through both computational modeling and experimental assays. These studies have revealed interesting insights into its binding affinity and selectivity profile. For example, computational studies have predicted that this compound may interact with proteins involved in inflammation and immune response, suggesting its potential as an immunomodulatory agent.
In addition to its pharmacological promise, (1R,2S)-2-(propan-2-yl)cyclopropylmethanamine has shown promise in material science applications. Its unique structural features make it a candidate for developing novel polymers or functional materials. The cyclopropyl ring, in particular, can contribute to enhanced stability and specific interactions with other molecules, making it a valuable component in advanced material design.
The future directions for research on (1R,2S)-2-(propan-2-yl)cyclopropylmethanamine are vast and exciting. Ongoing studies aim to optimize its synthesis for large-scale production and to explore its biological activity in greater detail. Collaborative efforts between chemists and biologists are expected to yield novel derivatives with enhanced therapeutic potential.
The broader implications of this research extend beyond individual compounds to the advancement of chemical biology as a field. The development of new methodologies for synthesizing complex chiral molecules like (1R,2S)-2-(propan-2-yl)cyclopropylmethanamine will undoubtedly influence future drug discovery efforts. As our understanding of molecular interactions deepens, compounds such as this will continue to play a crucial role in addressing complex biological challenges.
1932220-61-5 ((1R,2S)-2-(propan-2-yl)cyclopropylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)